3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-bromophenyl)sulfanyl-1-phenylpyrrolidine-2,5-dione
• InChI: InChI=1S/C16H12BrNO2S/c17-11-6-8-13(9-7-11)21-14-10-15(19)18(16(14)20)12-4-2-1-3-5-12/h1-9,14H,10H2
• InChI Key: WSMDQGYKDURSCT-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=CC=C2)SC3=CC=C(C=C3)Br
• Molecular Formula: C16H12BrNO2S
• Molecular Weight: 362.2 g/mol

Description

3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione, also known as Br-PVP, is a chemical compound that belongs to the class of pyrrolidinophenone derivatives. It is a synthetic cathinone that has gained popularity among recreational drug users due to its psychoactive effects. However, its potential applications in scientific research have also been explored.

Mechanism of Action

The mechanism of action of 3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, similar to other cathinone derivatives. This results in an increase in dopamine levels in the brain, leading to the psychoactive effects of the compound.
Biochemical and physiological effects:
The use of 3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione has been associated with various biochemical and physiological effects. These include increased heart rate, elevated blood pressure, and hyperthermia. It has also been reported to cause anxiety, agitation, and psychosis in some users.

Advantages and Limitations for Lab Experiments

3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It also has a high purity level, making it suitable for use as a reference standard. However, its psychoactive effects can make it difficult to handle in a laboratory setting, and caution must be taken to ensure the safety of researchers.

Future Directions

For the use of 3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione in scientific research include the development of new drugs for the treatment of addiction and other psychiatric disorders, its use as a tool in neuroscience research, and further studies to fully understand its potential risks to human health.

Synthesis Methods

The synthesis of 3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione involves the reaction of 4-bromothiophenol and 1-phenyl-2,5-pyrrolidinedione in the presence of a base such as potassium carbonate. This reaction results in the formation of 3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione as a white crystalline powder.

Scientific Research Applications

3-[(4-bromophenyl)thio]-1-phenyl-2,5-pyrrolidinedione has been used in scientific research as a reference standard for the identification and quantification of pyrrolidinophenone derivatives in biological samples. It has also been used as a reagent in analytical chemistry for the detection of various compounds.